1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine

• IUPAC Name: 1-benzhydryl-4-(5-bromo-2-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C24H25BrN2O2S/c1-19-12-13-22(25)18-23(19)30(28,29)27-16-14-26(15-17-27)24(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-13,18,24H,14-17H2,1H3
• InChI Key: SSVCFOXCGJZGGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)S(=O)(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H25BrN2O2S
• Molecular Weight: 485.4 g/mol

Description

1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine, also known as BRL-15572, is a small molecule compound that has been extensively studied for its potential therapeutic applications. The compound was first synthesized in 2009 and has since been the subject of numerous scientific studies. In

Mechanism of Action

1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine is a selective sigma-1 receptor antagonist. The sigma-1 receptor is a protein that is found in various tissues throughout the body, including the brain. The receptor plays a role in regulating various physiological processes, including pain perception, mood, and drug addiction. 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine binds to the sigma-1 receptor and blocks its activity, leading to changes in the levels of various neurotransmitters in the brain.
Biochemical and Physiological Effects:
1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine has been shown to have various biochemical and physiological effects. In addition to its antidepressant-like effects and its ability to reduce pain sensitivity, 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine has been shown to improve cognitive function in mice. It has also been shown to reduce inflammation in the brain and improve the survival of neurons in the hippocampus, a region of the brain that is important for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine in lab experiments is its selectivity for the sigma-1 receptor. This allows researchers to specifically target the receptor and study its effects on various physiological processes. However, one limitation of using 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine is its relatively low potency. This can make it difficult to achieve significant effects at lower concentrations, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine. One area of research is its potential use in the treatment of Alzheimer's disease. 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine has been shown to improve cognitive function and reduce inflammation in the brain, which are both important factors in the development of Alzheimer's disease. Another area of research is its potential use in the treatment of cancer. 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine has been shown to inhibit the growth of cancer cells in vitro, and further studies are needed to determine its potential as an anticancer agent. Additionally, further studies are needed to fully understand the mechanism of action of 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine and its potential for use in other therapeutic applications.
Conclusion:
In conclusion, 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine is a small molecule compound that has been extensively studied for its potential therapeutic applications. The compound has been shown to have antidepressant-like effects, reduce pain sensitivity, and modulate drug-seeking behavior. Its selectivity for the sigma-1 receptor makes it a useful tool for studying various physiological processes, although its low potency can limit its usefulness in certain experiments. Future research on 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine is needed to fully understand its potential for use in the treatment of various diseases and to identify new therapeutic applications.

Synthesis Methods

1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine is a complex molecule that requires a multi-step synthesis process. The synthesis method involves the reaction of 1-(2-methyl-5-nitrophenyl)piperazine with diphenylmethanol in the presence of a base to form the intermediate compound, 1-(2-methyl-5-nitrophenyl)-4-(diphenylmethyl)piperazine. The intermediate compound is then treated with sodium hydride and 5-bromo-2-methylbenzenesulfonyl chloride to yield the final product, 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine.

Scientific Research Applications

1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine has been extensively studied for its potential therapeutic applications. One area of research is its potential use as an antidepressant. In a study conducted on mice, 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine was found to have antidepressant-like effects by increasing the levels of serotonin and norepinephrine in the brain. Another area of research is its potential use in the treatment of neuropathic pain. 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine has been shown to reduce pain sensitivity in mice by targeting the sigma-1 receptor. Additionally, 1-[(5-bromo-2-methylphenyl)sulfonyl]-4-(diphenylmethyl)piperazine has been studied for its potential use in the treatment of drug addiction. It has been shown to reduce drug-seeking behavior in rats by modulating the activity of dopamine neurons in the brain.